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Compound of Interest

Compound Name: 1-lodopropane

Cat. No.: B042940

This technical guide provides a comprehensive overview of the boiling point and density of 1-
iodopropane, tailored for researchers, scientists, and professionals in drug development. The
document presents quantitative data in a structured format, details experimental methodologies
for property determination, and includes a visualization of the structure-property relationships.

Physical Properties of 1-lodopropane

1-lodopropane (also known as n-propyl iodide) is a colorless liquid that may discolor when
exposed to air and light.[1][2] It is an important alkylating agent and intermediate in various
organic syntheses, including the manufacturing of pharmaceuticals. A thorough understanding
of its physical properties is crucial for its application and for the design of chemical processes.

The key physical properties of 1-iodopropane are summarized in the table below for easy
reference and comparison.
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Property Value Conditions

Boiling Point 101102 °C at 1013 mbar (standard
atmospheric pressure)[3][4][5]

103 °C at 1013 mbar[6]

Density 1.743 g/mL at 25 °C[2][3]

1.7780 g/mL (1778.0 kg-m~3) at0°C

1.6918 g/mL (1691.8 kg-m~3) at50 °C

Molar Mass 169.99 g/mol

Melting Point -101 °C

Vapor Pressure 43 mmHg at 25 °CJ[3]

Refractive Index 1.504 at 20 °C (n20/D)[3][4][5]

Experimental Protocols

Accurate determination of the physical properties of a compound like 1-iodopropane relies on
standardized experimental procedures. Below are detailed methodologies for measuring its

boiling point and density.

This method, also known as the Thiele tube method, is a common and efficient way to
determine the boiling point of a small quantity of liquid.

Materials:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Heating mantle or Bunsen burner
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e Mineral oil or other suitable heating bath fluid
o Sample of 1-iodopropane

Procedure:

A small amount of 1-iodopropane is placed into the fusion tube.

o Acapillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
liquid.

e The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The entire assembly is then placed in a Thiele tube filled with a heating bath fluid, such as
mineral oil.

e The Thiele tube is heated gently and uniformly.

e As the temperature rises, air trapped in the capillary tube will slowly bubble out.

e The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the open end of the capillary tube.

» To confirm the boiling point, the heating is stopped, and the temperature at which the liquid is
drawn back into the capillary tube is noted. This temperature should be very close to the
boiling point.

A pycnometer is a flask with a close-fitting ground glass stopper with a capillary tube through it,
which allows for the precise measurement of the volume of a liquid.

Materials:
e Pycnometer (e.g., 50 cm3)
e Analytical balance (precision of £0.0001 g)

e Thermostatic bath
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o Sample of 1-iodopropane

 Distilled water (for calibration)

o Traveling microscope (for precise level reading)
Procedure:

e The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an
analytical balance.

e The pycnometer is then filled with distilled water and placed in a thermostatic bath at a
specific temperature (e.g., 25 °C) until it reaches thermal equilibrium.

e The water level is adjusted precisely to the calibration mark on the capillary, and the mass of
the pycnometer filled with water is measured. This allows for the calculation of the exact
volume of the pycnometer at that temperature.

o The pycnometer is then emptied, dried, and filled with 1-iodopropane.
e The filled pycnometer is again brought to the desired temperature in the thermostatic bath.

e The level of 1-iodopropane is adjusted to the calibration mark, and the total mass is
measured.

e The density of 1-iodopropane is calculated by dividing the mass of the liquid by the
calibrated volume of the pycnometer.

Structure-Property Relationships

The physical properties of 1-iodopropane are directly influenced by its molecular structure.
The following diagram illustrates the key relationships between the structural features of the
molecule and its boiling point and density.
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Molecular Structure of 1-lodopropane

CHs3-CH2-CH2-1
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Caption: Relationship between 1-lodopropane's structure and its physical properties.

The relatively high boiling point of 1-iodopropane compared to propane is a result of stronger
intermolecular van der Waals forces. These forces are enhanced by the molecule's larger size
and greater number of electrons due to the presence of the iodine atom, as well as dipole-
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dipole interactions arising from the polar carbon-iodine bond. The high density of 1-
iodopropane is primarily attributed to the high atomic mass of the iodine atom, which
significantly increases the overall molecular mass without a proportional increase in molecular
volume.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of 1-lodopropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042940#1-iodopropane-boiling-point-and-density-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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